Cas no 2171692-19-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171692-19-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5907345
• PubChem ID: 165766135
• Update Time: 2025-05-30

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-3-yl}acetic acid
• 2171692-19-4
• EN300-1516263

• Inchi： 1S/C27H32N2O5/c1-3-17(2)25(26(32)29-13-12-18(15-29)14-24(30)31)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,3,12-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： RQPXJXANJPJTQA-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid: A Comprehensive Overview

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid, identified by the CAS number 2171692-19-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a modified form of pyrrolidine with additional functional groups that enhance its versatility and applicability.

The structure of this compound is characterized by a central pyrrolidine ring, which is a five-membered cyclic secondary amine. Attached to this ring is a side chain that includes a 3-methylpentanoyl group, further modified by the presence of a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may play a role in peptide chemistry or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The Fmoc group, in particular, has been extensively used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an attractive candidate for use in the synthesis of bioactive peptides and proteins.

Moreover, the presence of the 3-methylpentanoyl group suggests that this compound may exhibit unique physicochemical properties, such as increased lipophilicity or improved solubility, which are critical factors in drug design. The methyl substitution could also influence the stereochemistry and conformational flexibility of the molecule, potentially affecting its interaction with biological targets.

In terms of applications, this compound could serve as a building block for constructing more complex molecules with therapeutic potential. For instance, it could be used in the synthesis of inhibitors for various enzymes or receptors, contributing to the development of novel drugs for treating diseases such as cancer, inflammation, or infectious disorders.

From a synthetic perspective, the preparation of this compound likely involves multi-step reactions, including nucleophilic acyl substitutions and possibly ring-closing reactions to form the pyrrolidine ring. The use of protecting groups like Fmoc would be essential to ensure selective reactivity during these steps.

Recent advancements in asymmetric synthesis and catalytic methods have opened new avenues for producing enantiomerically pure versions of such compounds. This is particularly important in pharmaceutical research, where stereochemistry can significantly impact the efficacy and safety profile of a drug candidate.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a promising candidate for further exploration in both academic and industrial settings.